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Compound of Interest

Compound Name:
(E)-1-Chloro-2,3,3,3-

tetrafluoropropene

CAS No.: 111512-52-8

Cat. No.: B11719674

Get Quote

Executive Summary
HCFO-1224yd(E) is a next-generation hydrochlorofluoroolefin blowing agent designed to

replace high-GWP HFCs (e.g., HFC-245fa) and HCFCs. It is characterized by an ultra-low

GWP (<1), near-zero Ozone Depletion Potential (ODP), and non-flammability (typically A1

classification). Its application is critical in Polyurethane (PU), Polyisocyanurate (PIR), and

Phenolic foams where thermal efficiency (k-factor) and regulatory compliance are paramount.

Critical Technical Note on Isomerism: Commercial formulations (e.g., AMOLEA™) are

predominantly the (Z)-isomer (Boiling Point ~15°C). The (E)-isomer is often investigated in

research or specific azeotropic blends. This protocol applies to both, but temperature control

must be rigorously adjusted if using the (E) isomer, as trans-isomers in this family often exhibit

different vapor pressure profiles than their cis-counterparts.

Physicochemical Profile & Mechanism
Comparative Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11719674#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11719674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table contrasts HCFO-1224yd with legacy blowing agents.

Property
HCFO-
1224yd(Z)*

HFC-245fa
HCFO-
1233zd(E)

Relevance to
Protocol

Chemical

Structure
CF3-CF=CHCl CF3-CH2-CHF2 CF3-CH=CHCl

Olefin structure

ensures rapid

atmospheric

breakdown.

Boiling Point (°C) 15.0 15.3 19.0

Critical: Requires

cooled premix

storage (10–

12°C).

GWP (100-yr) < 1 858 1

Regulatory

compliance

target.

ODP ~0.00023 0 ~0.00034
Negligible

impact.[1]

Thermal

Conductivity

9.1 (mW/m·K,

gas)
12.5 10.0

Superior

insulation

performance.

Flash Point None None None

Safe for standard

manufacturing

environments.

*Note: Data primarily based on the commercial (Z) isomer. The (E) isomer is chemically similar

but vapor pressure curves must be verified per batch.

Mechanism of Action
HCFO-1224yd functions as a physical blowing agent.[2]

Nucleation: Upon pressure release (mixing head) or exotherm onset, the liquid agent

vaporizes.
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Cell Growth: The gas expands the polymer matrix. The low thermal conductivity of the gas

trapped in the closed cells provides the insulation value.

Stabilization: The agent must be compatible with the surfactant to prevent cell coalescence

(coarsening).

Polyol Blend + Isocyanate Exothermic Reaction
(Temp Rise > 15°C)

1224yd Phase Change
(Liquid -> Gas)

Heat Input Bubble NucleationSupersaturation Cell Growth Surfactant StabilizationCritical Window Solidified Foam
(Closed Cell)

Click to download full resolution via product page

Figure 1: Mechanism of physical blowing action in polyurethane foam synthesis.

Experimental Protocol: Rigid PU Foam Preparation
Safety Warning: HCFO-1224yd has a low boiling point (~15°C). It may pressurize containers at

room temperature. Open containers slowly in a fume hood. Wear safety glasses and butyl

rubber gloves.

Materials & Equipment
Polyol Component (B-Side): Polyether/Polyester polyol blend.

Isocyanate (A-Side): Polymeric MDI (PMDI).

Blowing Agent: HCFO-1224yd(E).[2][3][4][5][6]

Catalysts: Amine (blowing/gelling balance) and Trimerization catalysts.

Surfactant: Silicone surfactant optimized for HFOs (e.g., Evonik Tegostab series).

Equipment: High-speed disperser (3000+ RPM), cooled mixing vessel (jacketed or ice bath),

mold (aluminum, heated to 40-50°C).

Formulation (Reference Recipe)
Values in Parts Per Hundred Polyol (php)
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Component Amount (php) Function

Polyol Blend 100.0 Resin backbone

Flame Retardant (TCPP) 15.0 - 20.0 Fire safety

Silicone Surfactant 1.5 - 2.5 Cell stabilization

Catalyst (Amine) 1.5 - 3.0 Reaction kinetics control

Water 0.5 - 1.5
Chemical blowing (CO2

generation)

HCFO-1224yd(E) 20.0 - 35.0 Physical Blowing Agent

Isocyanate Index 110 - 120 Stoichiometric balance

Step-by-Step Procedure
Step 1: Premix Preparation (Temperature Critical)

Cooling: Condition the polyol, surfactant, flame retardant, and water to 10°C - 15°C.

Reasoning: The boiling point of 1224yd is ~15°C. Mixing at room temperature (20-25°C) will

cause immediate evaporation (boil-off), altering the formulation ratio.

Addition: Add the HCFO-1224yd(E) liquid to the cooled polyol blend.

Mixing: Mix at low speed (to minimize heat generation) until a clear, homogeneous solution is

obtained.

Verification: Weigh the container before and after mixing to ensure no blowing agent loss.

Step 2: Foaming Reaction

Isocyanate Conditioning: Adjust PMDI temperature to 20-25°C.

Final Mix: Add the specified amount of PMDI to the cooled Premix.

Agitation: Mix vigorously at 3000 RPM for 5–7 seconds. Note: High shear is required to

emulsify the system, but extended mixing transfers too much mechanical heat.
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Pouring: Immediately pour the mixture into the pre-heated mold (45°C) or free-rise box.

Curing: Allow the foam to rise and cure. Demold after 10–15 minutes.

Preparation Phase
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Add PMDI
(Rapid Addition)

High Shear Mix
(3000 RPM, 5s)

Pour into Mold
(Temp: 45°C)
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Figure 2: Experimental workflow for HCFO-1224yd blown foam.

Characterization & Validation
To validate the efficacy of HCFO-1224yd(E), the following endpoints must be measured against

a control (e.g., HFC-245fa or Water-blown).

Test Standard Target Metric Why?

Core Density ASTM D1622 28 - 35 kg/m ³
Ensures correct

expansion ratio.

Thermal Conductivity

(K-factor)
ASTM C518 < 19.0 mW/m·K

Primary performance

metric. 1224yd should

outperform water-

blown foams

significantly.

Dimensional Stability ASTM D2126 < 1% change

Verifies gas does not

plasticize the polymer

or condense/shrink at

low temps.

Closed Cell Content ASTM D6226 > 90%

Essential for insulation

and preventing gas

escape.

Troubleshooting Guide
Issue: Foam Shrinkage.

Cause: HCFO-1224yd(E) condensing inside cells if the polymer matrix is too weak.

Fix: Increase Isocyanate Index or catalyst concentration to strengthen the polymer walls

faster.

Issue: Boiling/Frothing at Mix Head.

Cause: Premix temperature too high (above 15°C).
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Fix: Cool premix further or pressurize the mixing head (if using machine).
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Disclaimer: This protocol is for research purposes. Users must verify the specific isomer

properties (E vs Z) of their raw material, as commercial supplies are typically the Z-isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Performance Foam Blowing]. BenchChem, [2026]. [Online PDF]. Available at:
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high-performance-foam-blowing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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